Diphenylphosphinylmethylsuccinic acid

• Molecular Formula: C17H17O5P
• Molecular Weight: 332.29 g/mol
• IUPAC Name: 2-(diphenylphosphorylmethyl)butanedioic acid
• InChI: InChI=1S/C17H17O5P/c18-16(19)11-13(17(20)21)12-23(22,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,18,19)(H,20,21)
• InChI Key: CPOHCXFLRWINAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CC(CC(=O)O)C(=O)O)C2=CC=CC=C2

Description

Diphenylphosphinylmethylsuccinic acid is a useful research compound. Its molecular formula is C17H17O5P and its molecular weight is 332.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

303 g (1.5 mol) of diphenylphosphine oxide, 214.5 g (1.65 mol) of itaconic acid and 470 g of propionic acid are refluxed under a nitrogen atmosphere for 8.5 hours with lively stirring. The mixture is then cooled. After crystallization, an additional 500 g of propionic acid are added, the product is filtered off with suction, washed and dried. This gives 390 g of product having a melting point of from 169° to 172° C. and a purity of 98.8% (determined by means of the 31P-NMR spectrum). A further 30 g of desired product are isolated from the filtrate. The total yield is 84% of theory, based on diphenylphosphine oxide used.